1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine

• IUPAC Name: 1-[4-[(3-bromo-4-fluorophenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H16BrFN2O/c1-10(18)17-6-4-16(5-7-17)9-11-2-3-13(15)12(14)8-11/h2-3,8H,4-7,9H2,1H3
• InChI Key: YBYWAAHDFYJALL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC(=C(C=C2)F)Br
• Molecular Formula: C13H16BrFN2O
• Molecular Weight: 315.18 g/mol

Description

1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine is not fully understood. However, it is believed to act on several neurotransmitter systems in the brain, including the dopamine, serotonin, and noradrenaline systems. It has been shown to modulate the activity of these systems, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine has been shown to affect various biochemical and physiological processes in the body. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. It has also been shown to modulate the activity of certain receptors, such as the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine in lab experiments is its high potency and selectivity. It has been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the function of these receptors. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine. One direction is the development of new drugs based on this compound for the treatment of mental disorders. Another direction is the further study of its mechanism of action, which can provide insights into the function of neurotransmitter systems in the brain. Additionally, the use of this compound in combination with other drugs may lead to the development of more effective treatments for mental disorders.

Synthesis Methods

The synthesis of 1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine involves a multi-step process that includes the reaction of 3-bromo-4-fluorobenzyl chloride with piperazine in the presence of a base, followed by acetylation of the resulting compound. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

1-acetyl-4-(3-bromo-4-fluorobenzyl)piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to possess antipsychotic, anxiolytic, and antidepressant properties, making it a promising candidate for the development of new drugs for the treatment of mental disorders.